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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

A Comparative Guide to the Compliance of Pigment Violet 2 and Its Alternatives for
Researchers, Scientists, and Drug Development Professionals

The selection of colorants for applications with stringent safety requirements, such as drug
development, food contact materials, and children's toys, necessitates a thorough evaluation of
their regulatory compliance. This guide provides a comprehensive comparison of Pigment
Violet 2 (PV2) and two common alternatives, Pigment Violet 19 (PV19) and Pigment Violet 23
(PV23), to aid in making informed decisions for your specific needs.

Regulatory Compliance Overview

The regulatory status of a pigment is highly dependent on its intended use and the specific
regulations of the target market. Below is a summary of the compliance status of Pigment
Violet 2, Pigment Violet 19, and Pigment Violet 23 for cosmetics, food contact materials, and
toys in the European Union (EU) and the United States (US).

Table 1: Regulatory Compliance Summary
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EU Regulatory

US Regulatory

Pigment C.l. Name Application
Status Status
Permitted with
restrictions as
Permitted with Ext. D&C Violet
restrictions (ClI No. 2 for
60730); not for externally
) ) ) use in products applied
Pigment Violet 2 45175:1 Cosmetics ) i
intended to come  cosmetics; not
into contact with for use in lip
mucous products or the
membranes. eye area.
Subiject to batch
certification.
Not explicitly
listed in the
positive lists of
Regulation (EU)
No 10/2011.
General safety
requirements of Not explicitly
Regulation (EC) listed in 21 CFR
Food Contact 1935/2004 apply.  178.3297 for
Caution is colorants for
advised as some  polymers.
safety data
sheets
recommend
against its use in
food contact
articles.
Toys Not explicitly Compliance with
listed as ASTM F963
compliant with would need to be
EN 71-3. determined by
Compliance testing the final
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would need to be

determined by
testing the final

toy product for

toy product for
heavy metal

content.

migration of
specific
elements.
Generally
considered
suitable. Listed in 21 CFR
Complies with 178.3297
Pigment Violet German BfR "Colorants for
19 73900 Food Contact Recommendatio polymers"
nIX and without
European limitations.
Resolution
AP(89)1.[1]
Compliant with
Toys European Toy Compliant with
Norm EN 71- ASTM F963.[1]
3:2013.[1]
Generally
considered
suitable. Listed in 21 CFR
Complies with 178.3297 for use
Pigment Violet German BfR in contact lenses.
23 >1319 Food Contact Recommendatio Broader food
nIX and contact use is
European not specified.
Resolution
AP(89)I.
Compliant with
European Toy Compliant with
Toys
Norm EN 71- ASTM F963.
3:2013.
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Performance Comparison

Beyond regulatory compliance, the technical performance of a pigment is a critical factor in its
selection. The following table summarizes key performance characteristics of Pigment Violet
2, Pigment Violet 19, and Pigment Violet 23.

Table 2: Performance Characteristics

Property

Pigment Violet 2

Pigment Violet 19

Pigment Violet 23

Chemical Type

Triarylcarbonium

Quinacridone

Dioxazine

Shade

Bright, reddish violet

Bluish to reddish violet

Reddish to bluish
purple

Lightfastness (1-8,

4-5[2] 7-8[3][4] 7-8[5]
8=excellent)
Heat Resistance (°C) 160[2] 200-300+[6][7] 220-280[5][8]
Migration Resistance ) )
Moderate 5[3] 4 (in flexible PVC)[5]
(1-5, 5=excellent)
Solvent Resistance Good[9] Excellent[6] Good[8]
Alkali Resistance 4[2] 5[3] 5[8]
Acid Resistance 5[2] 5[3] 5[8]
Tinting Strength High High Very High[5]

Experimental Protocols

To ensure regulatory compliance, specific analytical tests are required. Below are detailed
methodologies for two key experiments: migration testing and heavy metal analysis.

Migration Testing Protocol (Based on EU Regulation No
10/2011)

This protocol outlines the procedure for determining the specific migration of substances from a
plastic material into food simulants.
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1. Sample Preparation:

e Prepare test specimens of the pigmented plastic with a defined surface area.
o Clean the specimens to remove any surface contamination.

2. Selection of Food Simulants and Test Conditions:

o Choose food simulants based on the type of food the material is intended to come into
contact with (e.g., 10% ethanol for agueous foods, 3% acetic acid for acidic foods, olive oil or
a substitute for fatty foods).

o Select test conditions (time and temperature) that represent the intended use, often using
accelerated conditions to simulate long-term storage.

3. Migration Test:

e Place the test specimen in contact with the food simulant in a migration cell or by total

immersion.
e Maintain the specified temperature for the designated time.
» At the end of the test period, remove the specimen and collect the food simulant.
4. Analytical Determination:

e Analyze the food simulant for the presence and concentration of migrated substances using
appropriate analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) for volatile and semi-volatile compounds or Liquid Chromatography-Mass Spectrometry
(LC-MS) for non-volatile compounds.

5. Calculation and Reporting:
o Calculate the specific migration in mg of substance per kg of food (mg/kg).

o Compare the results with the specific migration limits (SMLs) set out in the regulations.

Heavy Metal Analysis Protocol (Based on ICP-MS)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

This protocol describes the determination of heavy metal content in pigments using Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS).

1. Sample Digestion:
e Accurately weigh a representative sample of the pigment.

e Digest the sample using a mixture of concentrated nitric acid and other acids (e.g.,
hydrochloric acid, hydrofluoric acid) in a closed-vessel microwave digestion system. This
process breaks down the organic matrix and brings the metals into solution.

2. Sample Dilution:

 After digestion, dilute the sample solution with deionized water to a known volume to bring
the metal concentrations within the linear range of the ICP-MS instrument.

3. Instrument Calibration:

o Prepare a series of calibration standards of known concentrations for the target heavy
metals (e.g., lead, cadmium, mercury, arsenic, chromium).

e Run the calibration standards on the ICP-MS to generate a calibration curve.
4. Sample Analysis:

« Introduce the diluted sample solution into the ICP-MS. The instrument will atomize and ionize
the sample in a high-temperature plasma.

e The ions are then separated by their mass-to-charge ratio and detected by a mass
spectrometer.

5. Quantification and Reporting:

» Quantify the concentration of each heavy metal in the sample by comparing its signal to the
calibration curve.

o Report the results in mg/kg or ppm and compare them to the regulatory limits specified in
standards like EN 71-3 for toys.
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Visualizing Regulatory Assessment

The following diagrams illustrate the logical flow of assessing the regulatory compliance of a
pigment for a specific application.
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Regulatory Assessment Workflow

Start: Pigment Selection

Identify Application
(e.g., Food Contact, Toy, Cosmetic)

'

Identify Target Market
(e.g., EU, US)

'

Check Positive Lists
(e.g., EU 10/2011, FDA 21 CFR)

l

Is Pigment Listed?

Check for Restrictions

(e.g., SML, use limitations) No
Perform Compliance Testing
(Migration, Heavy Metals)
Is Compliant?
Yes No

Approved for Use

Not Approved for Use
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Logical Relationship for Compliance

Determining Factors

Pigment Specific Application Applicable Regulation

Compliance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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